Cas no 321837-08-5 (Di-[3-((R)-2,2'-dihydroxy-1,1'-binapthylmethyl)]ether, lanthanum(III) salt, tetrahydrofuran adduct,)

Di-[3-((R)-2,2'-dihydroxy-1,1'-binapthylmethyl)]ether, lanthanum(III) salt, tetrahydrofuran adduct, structure
321837-08-5 structure
Product Name:Di-[3-((R)-2,2'-dihydroxy-1,1'-binapthylmethyl)]ether, lanthanum(III) salt, tetrahydrofuran adduct,
CAS No:321837-08-5
MF:C46H38LaO6
MW:825.695835590363
CID:92720
PubChem ID:124219534
Update Time:2025-04-18

Di-[3-((R)-2,2'-dihydroxy-1,1'-binapthylmethyl)]ether, lanthanum(III) salt, tetrahydrofuran adduct, Chemical and Physical Properties

Names and Identifiers

    • Di-[3-((R)-2,2'-dihydroxy-1,1'-binapthylmethyl)]ether, lanthanum(III) salt, tetrahydrofuran adduct,
    • Di-[3-((R)-2,2-Dihydroxy-1,1-Binapthylmethyl)]Ether, Lanthanum(Iii) Salt, Tetrahydrofuran Adduct, Sct-(R)-Binol
    • Di-[3-((R)-2,2'-dihydroxy-1,1'-binaphthylmethyl)]ether, lanthanum(III) salt, tetrahydrofuran adduct
    • 2-Naphthalenol, 1,1'-[oxybis(methylene)]bis-, compd. with tetrahy drofuran, lanthanum salt (2:1:1)
    • DI-[3-((R)-2,2'-DIHYDROXY- 1,1'-BINAPHTHYLMETHYL)]ETHER, LANTHANUM (III) SALT, TETRAHYDROFURAN ADDUCT SCT-(R)-BINOL
    • 1-[(2-hydroxy-1-naphthyl)methoxymethyl]naphthalen-2-ol
    • -binaphthylmethyl)]ether, lanthanum(III) salt, tetrahydrofuran adduct SCT-(R)-BINOL
    • -dihydroxy-1,1&#039
    • lanthanum(+3) cation
    • tetrahydrofuran
    • 321837-08-5
    • 3-[[3-hydroxy-4-(2-hydroxynaphthalen-1-yl)naphthalen-2-yl]methoxymethyl]-1-(2-hydroxynaphthalen-1-yl)naphthalen-2-ol;lanthanum;oxolane
    • Inchi: 1S/C42H30O5.C4H8O.La/c43-35-19-17-25-9-1-5-13-31(25)37(35)39-33-15-7-3-11-27(33)21-29(41(39)45)23-47-24-30-22-28-12-4-8-16-34(28)40(42(30)46)38-32-14-6-2-10-26(32)18-20-36(38)44;1-2-4-5-3-1;/h1-22,43-46H,23-24H2;1-4H2;
    • InChI Key: KHUAFGVWCHVILE-UHFFFAOYSA-N
    • SMILES: [La].O(CC1C=C2C=CC=CC2=C(C2C3C=CC=CC=3C=CC=2O)C=1O)CC1C=C2C=CC=CC2=C(C2C3C=CC=CC=3C=CC=2O)C=1O.O1CCCC1

Computed Properties

  • Exact Mass: 871.21500
  • Monoisotopic Mass: 825.173202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 61.8

Experimental Properties

  • Color/Form: powder
  • Density: No data available
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 108.61000
  • LogP: 11.03880
  • Vapor Pressure: No data available
  • Solubility: Soluble in water
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